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Compound of Interest

Dichloroacetaldehyde diethyl
Compound Name:
acetal

Cat. No.: B156410

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Storage, and Disposal of Dichloroacetaldehyde Diethyl Acetal.

This document provides immediate, essential safety protocols and logistical plans for the use of
Dichloroacetaldehyde diethyl acetal in a laboratory setting. The following procedural
guidance is designed to answer key operational questions and establish safe handling
practices from acquisition to disposal, ensuring the well-being of laboratory personnel and
compliance with safety standards.

l. Understanding the Hazards

Dichloroacetaldehyde diethyl acetal is a halogenated organic compound that requires
careful handling due to its potential health and safety risks. While specific quantitative toxicity
data and occupational exposure limits for this compound are not readily available, its chemical
structure as a chlorinated acetal necessitates stringent safety precautions. It is classified as a
flammable liquid and can cause skin, eye, and respiratory irritation.

Il. Quantitative Data

The following tables summarize the available physical, chemical, and safety data for
Dichloroacetaldehyde diethyl acetal and related compounds.

Table 1: Physical and Chemical Properties of Dichloroacetaldehyde Diethyl Acetal
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Property Value

CAS Number 619-33-0

Molecular Formula CeH12Cl202

Molecular Weight 187.06 g/mol

Appearance Liquid

Boiling Point 183-184 °C

Density 1.138 g/mL at 25 °C

Flash Point 59 °C (138.2 °F) - closed cup
Storage Temperature 2-8°C

Table 2: Toxicity Data for Structurally Related Compounds (for reference only)

LC50 Inhalation

Compound CAS Number LD50 Oral (Rat)
(Rat)

Chloroacetaldehyde )

) 97-97-2 726 mg/kg Not available
dimethyl acetal
Acetaldehyde diethyl )

105-57-7 4600 mg/kg Not available
acetal
. 13,300 ppm (4 hours)

Acetaldehyde 75-07-0 Not applicable

[1]

Disclaimer: The toxicity data presented in Table 2 is for structurally related compounds and
should not be directly extrapolated to Dichloroacetaldehyde diethyl acetal. This information
is provided for context on the potential hazards of similar chemicals.

lll. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Dichloroacetaldehyde diethyl acetal to
minimize exposure and ensure personal safety.
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Table 3: Required Personal Protective Equipment

Protection Type Specification

Eye and Face Protection Chemical safety goggles or a face shield.

) Chemical-resistant gloves (e.g., nitrile,
Hand Protection
neoprene).

) ] Laboratory coat, long pants, and closed-toe
Skin and Body Protection H
shoes.

Use in a well-ventilated area or a chemical fume
_ _ hood. If ventilation is inadequate, a respirator
Respiratory Protection _ _ _ _ _
with an appropriate organic vapor cartridge is

required.

IV. Operational Plan: Step-by-Step Handling
Protocol

This section provides a detailed, procedural guide for the safe handling of
Dichloroacetaldehyde diethyl acetal in a laboratory environment.

1. Preparation and Pre-Handling Checks:

e Step 1.1: Read and understand the Safety Data Sheet (SDS) for Dichloroacetaldehyde
diethyl acetal before beginning any work.

o Step 1.2: Ensure a chemical fume hood is available and functioning correctly.

» Step 1.3: Verify the location and accessibility of emergency equipment, including a safety
shower, eyewash station, and fire extinguisher.[2]

o Step 1.4: Assemble all necessary PPE as outlined in Table 3 and inspect it for any damage.

o Step 1.5: Prepare a designated, uncluttered workspace within the fume hood.

2. Handling and Experimental Use:

o Step 2.1: Don all required PPE before opening the chemical container.
o Step 2.2: Conduct all transfers and manipulations of Dichloroacetaldehyde diethyl acetal
inside a certified chemical fume hood to minimize inhalation exposure.[3]
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o Step 2.3: Ground all equipment and containers to prevent the buildup of static electricity,
which could be an ignition source.

e Step 2.4: Use only non-sparking tools when handling the chemical.

o Step 2.5: Keep the container tightly closed when not in use.

e Step 2.6: Avoid contact with skin and eyes. In case of accidental contact, immediately follow
the first-aid procedures outlined in the SDS.

o Step 2.7: Keep away from heat, sparks, open flames, and other ignition sources.[3]

3. Storage:

o Step 3.1: Store Dichloroacetaldehyde diethyl acetal in a cool, dry, and well-ventilated
area, away from incompatible materials such as strong oxidizing agents and acids.[4]

o Step 3.2: The storage temperature should be maintained between 2-8°C.

o Step 3.3: Ensure the storage container is tightly sealed and clearly labeled.

o Step 3.4: Store in a secondary containment tray to prevent the spread of material in case of
a leak.

V. Disposal Plan: Step-by-Step Waste Management
Protocol

Proper disposal of Dichloroacetaldehyde diethyl acetal and any contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

o Step 1.1: Dichloroacetaldehyde diethyl acetal is a halogenated organic compound and
must be disposed of as hazardous waste.[3][5]

o Step 1.2: Collect all waste containing this chemical in a designated, properly labeled, and
leak-proof container for halogenated organic waste.[5][6]

e Step 1.3: Do not mix halogenated waste with non-halogenated waste streams.[2]

o Step 1.4: Any materials contaminated with Dichloroacetaldehyde diethyl acetal (e.g.,
gloves, absorbent pads, glassware) must also be disposed of as hazardous waste.

2. Labeling and Storage of Waste:

o Step 2.1: Clearly label the hazardous waste container with "Hazardous Waste," the full
chemical name ("Dichloroacetaldehyde diethyl acetal”), and the associated hazards (e.g.,
Flammable, Irritant).[6]
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Step 2.2: Keep the waste container securely closed at all times, except when adding waste.
[21[6]

Step 2.3: Store the waste container in a designated satellite accumulation area within the
laboratory, away from general work areas.

. Final Disposal:

Step 3.1: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor.

Step 3.2: Follow all local, state, and federal regulations for the disposal of hazardous
chemical waste.

VI. Emergency Procedures

In the event of an emergency, follow these procedures and refer to the chemical's SDS for
detailed information.

. Spills:

Small Spills (in a fume hood):

Step 1.1.1: Absorb the spill with an inert, non-combustible absorbent material (e.g.,
vermiculite, sand).

Step 1.1.2: Collect the contaminated absorbent material using non-sparking tools and place
it in a sealed, labeled container for hazardous waste disposal.

Step 1.1.3: Clean the spill area with an appropriate solvent, and also dispose of the cleaning
materials as hazardous waste.

Large Spills:

Step 1.2.1: Evacuate the immediate area and alert others.

Step 1.2.2: If safe to do so, eliminate all ignition sources.

Step 1.2.3: Contact your institution's EHS or emergency response team immediately.

. First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and flush the affected skin with
plenty of water for at least 15 minutes. Seek medical attention if irritation develops or
persists.
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 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

VIl. Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of
Dichloroacetaldehyde diethyl acetal.
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Safe Handling Workflow for Dichloroacetaldehyde Diethyl Acetal
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Caption: Safe Handling Workflow for Dichloroacetaldehyde Diethyl Acetal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. artsci.usu.edu [artsci.usu.edu]
2. campusoperations.temple.edu [campusoperations.temple.edu]
3. scienceready.com.au [scienceready.com.au]
e 4. godavaribiorefineries.com [godavaribiorefineries.com]
5. bucknell.edu [bucknell.edu]
6. braun.matse.illinois.edu [braun.matse.illinois.edu]

« To cite this document: BenchChem. [Essential Safety and Logistics for Handling
Dichloroacetaldehyde Diethyl Acetal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156410#personal-protective-equipment-for-handling-
dichloroacetaldehyde-diethyl-acetal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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